Ethyl 4-Bromo-3-oxo-2-[4-(trifluoromethyl)phenyl]butanoate

• Molecular Formula: C13H12BrF3O3
• Molecular Weight: 353.13 g/mol
• IUPAC Name: ethyl 4-bromo-3-oxo-2-[4-(trifluoromethyl)phenyl]butanoate
• InChI: InChI=1S/C13H12BrF3O3/c1-2-20-12(19)11(10(18)7-14)8-3-5-9(6-4-8)13(15,16)17/h3-6,11H,2,7H2,1H3
• InChI Key: IMYPDLSECYQHIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=C(C=C1)C(F)(F)F)C(=O)CBr

Description

MFCD32693230 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to be used in a wide range of chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD32693230 typically involves a series of chemical reactions that require specific reagents and conditions. One common method involves the use of triazolo ring compounds and methanesulfonate crystal forms . The preparation method is designed to be simple and suitable for industrial-scale production, ensuring good solubility and stability of the final product .

Industrial Production Methods: Industrial production of MFCD32693230 follows a similar synthetic route but on a larger scale. The process is optimized to ensure high yield and purity, making it suitable for various applications in pharmaceuticals and other industries.

Chemical Reactions Analysis

Types of Reactions: MFCD32693230 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the compound’s reactive functional groups, which allow it to interact with various reagents.

Common Reagents and Conditions: Common reagents used in the reactions involving MFCD32693230 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature and pH, are carefully controlled to ensure the desired products are formed.

Major Products Formed: The major products formed from the reactions of MFCD32693230 depend on the specific reagents and conditions used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions can lead to the formation of substituted compounds.

Scientific Research Applications

MFCD32693230 has a wide range of applications in scientific research, including chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes. In medicine, it is explored for its therapeutic potential in treating various diseases. In industry, it is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of MFCD32693230 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in cellular processes and functions. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to MFCD32693230 include other triazolo ring compounds and methanesulfonate derivatives. These compounds share similar structural features and reactivity, making them useful in similar applications.

Uniqueness: What sets MFCD32693230 apart from other similar compounds is its unique combination of stability, solubility, and reactivity. These properties make it particularly valuable in applications where high performance and reliability are required.

Conclusion

MFCD32693230 is a versatile and valuable compound with a wide range of applications in scientific research and industry. Its unique properties and reactivity make it an important tool in various fields, from chemistry and biology to medicine and industrial production.